Cas no 23056-33-9 (2-Chloro-4-methyl-5-nitropyridine)
2-Chloro-4-methyl-5-nitropyridine is a halogenated nitropyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring chloro and nitro substituents on a methylated pyridine ring, enables selective reactivity in nucleophilic substitution and reduction reactions. This compound serves as a versatile precursor for the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The electron-withdrawing nitro group enhances electrophilic character, facilitating further functionalization. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard storage conditions and well-documented reactivity profile make it a reliable building block for heterocyclic chemistry.
23056-33-9 structure
Product Name:2-Chloro-4-methyl-5-nitropyridine
CAS No:23056-33-9
MF:C6H5ClN2O2
MW:172.569100141525
MDL:MFCD00010688
CID:52211
PubChem ID:345364
Update Time:2025-06-17
2-Chloro-4-methyl-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-methyl-5-nitropyridine
- 2-Chloro-5-nitro-4-methylpyridine
- 2-Chloro-5-Methyl-3-Nitropyridine
- 2-Chloro-5-nitro-4-picoline
- 2-Chlor-4-methyl-5-nitropyridin
- 2-chloro-4-methyl-5-nitro-pyridine
- 23056-33-9
- NSC-402978
- A4882
- FT-0638287
- EN300-97887
- SCHEMBL381803
- F0001-2432
- J-508762
- Z1255364706
- PS-4838
- AM20070101
- Pyridine, 2-chloro-4-methyl-5-nitro-
- PB27375
- SB10577
- 2-Chloro-4-methyl-5-nitropyridine, 97%
- BCP22218
- NSC402978
- FT-0655309
- 2-Chloro-5-nitro-4-picoline (2-Chloro-4-methyl-5-nitropyridine)
- AC-3178
- NSC 402978
- STR08563
- HWZUMEVIIGNXGM-UHFFFAOYSA-N
- InChI=1/C6H5ClN2O2/c1-4-2-6(7)8-3-5(4)9(10)11/h2-3H,1H
- MFCD00010688
- A4564
- C2021
- CS-D0901
- DTXSID90323073
- AKOS005145586
- 2-Chloro-4-Methyl-5-Nitro pyridine
- DB-006057
- BBL101446
- STL555242
-
- MDL： MFCD00010688
- Inchi： 1S/C6H5ClN2O2/c1-4-2-6(7)8-3-5(4)9(10)11/h2-3H,1H3
- InChI Key： HWZUMEVIIGNXGM-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 172.00400
- Monoisotopic Mass: 172.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- Density: 1.5610 (rough estimate)
- Melting Point: 36.0 to 40.0 deg-C
- Boiling Point: 91°C/5mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.5870 (estimate)
- PSA: 58.71000
- LogP: 2.47480
2-Chloro-4-methyl-5-nitropyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39-S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Safety Term：S26;S36/37/39
2-Chloro-4-methyl-5-nitropyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-4-methyl-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB07181-500g |
2-chloro-4-methyl-5-nitropyridine |
23056-33-9 | 95% | 500g |
$350 | 2023-09-07 | |
| Frontier Specialty Chemicals | C11856-1 g |
2-Chloro-4-methyl-5-nitropyridine |
23056-33-9 | 1g |
$ 4.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | C11856-5 g |
2-Chloro-4-methyl-5-nitropyridine |
23056-33-9 | 5g |
$ 11.00 | 2022-11-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 290122-1G |
2-Chloro-4-methyl-5-nitropyridine |
23056-33-9 | 97% | 1G |
￥550.72 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C806175-100g |
2-Chloro-4-methyl-5-nitropyridine |
23056-33-9 | >98.0%(GC) | 100g |
579.60 | 2021-05-17 | |
| Matrix Scientific | 024705-5g |
2-Chloro-4-methyl-5-nitropyridine, 98% |
23056-33-9 | 98% | 5g |
$14.00 | 2023-09-09 | |
| Matrix Scientific | 024705-25g |
2-Chloro-4-methyl-5-nitropyridine, 98% |
23056-33-9 | 98% | 25g |
$39.00 | 2023-09-09 | |
| Matrix Scientific | 024705-100g |
2-Chloro-4-methyl-5-nitropyridine, 98% |
23056-33-9 | 98% | 100g |
$138.00 | 2023-09-09 | |
| ChemScence | CS-D0901-100g |
2-chloro-4-methyl-5-nitropyridine |
23056-33-9 | 99.71% | 100g |
$97.0 | 2022-04-27 | |
| ChemScence | CS-D0901-500g |
2-chloro-4-methyl-5-nitropyridine |
23056-33-9 | 99.71% | 500g |
$439.0 | 2022-04-27 |
2-Chloro-4-methyl-5-nitropyridine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:23056-33-9)2-Chloro-4-methyl-5-nitropyridine
Order Number:A4564
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):367.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:23056-33-9)2-氯-5-硝基-4-甲基吡啶
Order Number:LE1680744
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:23056-33-9)2-Chloro-4-methyl-5-nitropyridine
Order Number:1680744
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:18
Price ($):discuss personally
Email:sales2@senfeida.com
2-Chloro-4-methyl-5-nitropyridine Related Literature
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1. Nucleophilic displacement reactions in aromatic systems. Part III. Kinetics of the reactions of chloronitropyridines and chloropyrimidines with piperidine, morpholine, pyridine, and anilineN. B. Chapman,C. W. Rees J. Chem. Soc. 1954 1190
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2. Nucleophilic displacement reactions in aromatic systems. Part III. Kinetics of the reactions of chloronitropyridines and chloropyrimidines with piperidine, morpholine, pyridine, and anilineN. B. Chapman,C. W. Rees J. Chem. Soc. 1954 1190
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Weibing Dong,Yue Guan,Dejing Shang RSC Adv. 2016 6 21662
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4. Pyrazolopyridines. Part III. Preparation and reactions of pyrazolo[4,3-b]pyridinesHylton E. Foster,Jim Hurst J. Chem. Soc. Perkin Trans. 1 1973 2901
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